3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole
Overview
Description
3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole (3M5T) is a compound consisting of a thiazole core, a methyl group, and a boron-containing ring. It is a highly versatile molecule with a wide range of applications in the fields of chemistry, pharmacology, and biochemistry. 3M5T has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a drug for the treatment of certain diseases. In addition, 3M5T has been studied for its potential use in biotechnology, as a drug delivery vehicle, and as a tool for studying biochemical processes.
Scientific Research Applications
Synthesis and Characterization
The compound 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole, although not directly mentioned in the provided studies, is related to a family of compounds that have been synthesized and characterized for various applications in scientific research. These compounds are primarily utilized in the synthesis of polymers and as intermediates in organic synthesis, including the preparation of semiconducting polymers and heteroaryl-linked benzimidazoles via microwave-assisted boronate ester formation.
Semiconducting Polymers : A study by Kawashima et al. (2013) discusses the successful development of 5,10-diborylated naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole, a precursor utilized in the synthesis of high-performance semiconducting polymers. This work highlights the importance of boronate ester intermediates in facilitating the production of semiconducting materials (Kawashima et al., 2013).
Microwave-Assisted Synthesis : Another example is the microwave-assisted synthesis of N-substituted 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazoles, demonstrating an efficient approach for heteroaryl substitution on benzimidazoles, which could be extended to the synthesis of related compounds, including those with thiazole units (Rheault et al., 2009).
Crystal Structure and DFT Study
Compounds with similar structural motifs, such as boric acid ester intermediates, have been extensively studied for their crystal structure and electronic properties through DFT (Density Functional Theory) analysis. These studies offer insights into the physicochemical properties of the compounds, which are critical for their applications in materials science and organic synthesis.
- Crystal Structure Analysis : Huang et al. (2021) conducted a comprehensive study on the synthesis, crystal structure, and DFT analysis of boric acid ester intermediates. This research provides valuable data on the molecular structure, electrostatic potential, and frontier molecular orbitals, which are essential for understanding the reactivity and stability of these compounds (Huang et al., 2021).
Mechanism of Action
Mode of Action
It is known that boronic acid compounds, which this molecule is a derivative of, often act as enzyme inhibitors or specific ligand drugs .
Result of Action
The molecular and cellular effects of 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole’s action are currently unknown
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-thiazole involves the reaction of 3-methyl-1,2-thiazole with tetramethyl-1,3,2-dioxaborolane in the presence of a catalyst.", "Starting Materials": [ "3-methyl-1,2-thiazole", "tetramethyl-1,3,2-dioxaborolane", "catalyst" ], "Reaction": [ "Add 3-methyl-1,2-thiazole to a reaction flask", "Add tetramethyl-1,3,2-dioxaborolane to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture to room temperature", "Extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
1310419-07-8 |
Molecular Formula |
C10H16BNO2S |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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